Cas no 1010922-97-0 (1-methyl-3,8-bis(2-methylprop-2-en-1-yl)-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione)

• Product Name: 1-methyl-3,8-bis(2-methylprop-2-en-1-yl)-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione
• CAS No: 1010922-97-0
• MF: C₁₆H₂₁N₅O₂
• MW: 315.370242834091
• CID: 5382042
• Update Time: 2025-07-17

1-methyl-3,8-bis(2-methylprop-2-en-1-yl)-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2,6-bis(2-methylprop-2-enyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,6H)-dione, 7,8-dihydro-1-methyl-3,8-bis(2-methyl-2-propen-1-yl)-
• 1-methyl-3,8-bis(2-methylprop-2-en-1-yl)-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione

• Inchi： 1S/C16H21N5O2/c1-10(2)8-19-6-7-20-12-13(17-15(19)20)18(5)16(23)21(14(12)22)9-11(3)4/h1,3,6-9H2,2,4-5H3
• InChI Key： DBKSLEAWQXFZGT-UHFFFAOYSA-N
• SMILES： N12CCN(CC(C)=C)C1=NC1=C2C(=O)N(CC(C)=C)C(=O)N1C

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 490.3±55.0 °C(Predicted)
• pka: 4.75±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1-methyl-3,8-bis(2-methylprop-2-en-1-yl)-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione

Comprehensive Overview of 1-methyl-3,8-bis(2-methylprop-2-en-1-yl)-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 1010922-97-0)

The compound 1-methyl-3,8-bis(2-methylprop-2-en-1-yl)-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione, identified by its CAS No. 1010922-97-0, is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule belongs to the class of imidazo[1,2-g]purine derivatives, which are known for their potential biological activities. The presence of methylprop-2-en-1-yl groups in its structure enhances its reactivity and makes it a valuable intermediate in synthetic organic chemistry.

In recent years, the demand for novel heterocyclic compounds like 1-methyl-3,8-bis(2-methylprop-2-en-1-yl)-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione has surged due to their applications in drug discovery. Researchers are particularly interested in its potential as a scaffold for designing kinase inhibitors or anti-inflammatory agents. The compound's unique imidazo[1,2-g]purine core is structurally similar to purine bases found in DNA and RNA, which may contribute to its interaction with biological targets.

The synthesis of CAS No. 1010922-97-0 involves multi-step organic reactions, including alkylation and cyclization processes. Its 2,4-dione moiety is a critical feature, as it can participate in hydrogen bonding and metal coordination, making it a candidate for chelation therapy or enzyme inhibition. The compound's lipophilic properties, attributed to the 2-methylprop-2-en-1-yl substituents, may also influence its pharmacokinetic profile, such as membrane permeability and bioavailability.

From an industrial perspective, 1-methyl-3,8-bis(2-methylprop-2-en-1-yl)-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione is often discussed in the context of high-value fine chemicals. Its applications extend to the development of fluorescent probes and molecular sensors, leveraging its conjugated system for optical properties. Additionally, the compound's stability under various pH conditions makes it suitable for formulation studies in pharmaceutical sciences.

Environmental and safety considerations are paramount when handling CAS No. 1010922-97-0. While it is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are recommended to maintain its integrity. The compound's eco-friendly synthesis routes are a growing area of research, aligning with the global push for green chemistry practices.

In summary, 1-methyl-3,8-bis(2-methylprop-2-en-1-yl)-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione represents a versatile and promising compound in both academic and industrial settings. Its structural complexity and functional diversity continue to inspire innovations in drug design, material science, and beyond. As research progresses, this molecule is likely to play a pivotal role in addressing unmet medical and technological challenges.